3-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]thiophene-2-carboxylic acid

• IUPAC Name: 3-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C10H12N4O4S2/c1-6-4-8(19-9(6)10(15)16)20(17,18)13-3-2-7-11-5-12-14-7/h4-5,13H,2-3H2,1H3,(H,15,16)(H,11,12,14)
• InChI Key: JITLEMRIAXMDQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)S(=O)(=O)NCCC2=NC=NN2)C(=O)O
• Molecular Formula: C10H12N4O4S2
• Molecular Weight: 316.4 g/mol

Description

3-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]thiophene-2-carboxylic acid is an organic compound with a molecular formula of C12H13N5O4S2. It is a synthetic molecule that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]thiophene-2-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in the biosynthesis of essential molecules in bacteria, fungi, and parasites. This leads to the disruption of their metabolic pathways and ultimately results in their death.
Biochemical and Physiological Effects
Studies have shown that this compound has low toxicity and does not cause any significant biochemical or physiological effects in humans. However, it has been shown to have some side effects such as nausea, vomiting, and diarrhea in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]thiophene-2-carboxylic acid in lab experiments is its broad-spectrum activity against bacteria, fungi, and parasites. This makes it a useful tool for studying the mechanisms of action of these organisms and for developing new drugs. However, one of the main limitations is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]thiophene-2-carboxylic acid. One direction is the development of new drugs based on this compound for the treatment of bacterial, fungal, and parasitic infections. Another direction is the development of new metal-organic frameworks and fluorescent probes based on this compound. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]thiophene-2-carboxylic acid involves the reaction of 3-methylthiophene-2-carboxylic acid with 1-(2-aminoethyl)-1H-1,2,4-triazole-5-thiol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

3-methyl-5-[2-(1H-1,2,4-triazol-5-yl)ethylsulfamoyl]thiophene-2-carboxylic acid has been extensively studied for its potential applications in scientific research. It has been shown to have antibacterial, antifungal, and antiparasitic properties, making it a promising candidate for the development of new drugs. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions and as a ligand for the development of metal-organic frameworks.